2-oxo-N-(2-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)imidazolidine-1-carboxamide

• IUPAC Name: 2-oxo-N-[2-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]imidazolidine-1-carboxamide
• InChI: InChI=1S/C17H15N5O3S/c23-16-18-7-8-22(16)17(24)19-12-5-2-1-4-11(12)10-14-20-15(21-25-14)13-6-3-9-26-13/h1-6,9H,7-8,10H2,(H,18,23)(H,19,24)
• InChI Key: AKBAXVCPLMIGJH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1)C(=O)NC2=CC=CC=C2CC3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C17H15N5O3S
• Molecular Weight: 369.4 g/mol
• CAS No.: 1705153-86-1

Description

2-oxo-N-(2-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)imidazolidine-1-carboxamide is a useful research compound. Its molecular formula is C17H15N5O3S and its molecular weight is 369.4. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

Heterocyclic compounds, especially those containing imidazolidine, oxadiazole, and thiophene rings, are of significant interest due to their diverse biological activities and potential pharmaceutical applications. For instance, compounds incorporating the 1,2,4-oxadiazole ring have been synthesized and evaluated for their antimicrobial activities against a variety of pathogens, suggesting a potential application for the target compound in developing new antimicrobial agents (Desai, Dodiya, & Shihora, 2011). Similarly, the incorporation of thiophene and imidazolidine functionalities into molecular structures has been explored for the synthesis of compounds with potential cardiotonic activity (Nate et al., 1987).

Antitumor and Anticancer Research

The structural framework of heterocyclic compounds, particularly those containing oxadiazole and imidazolidine rings, has been explored for antitumor and anticancer properties. Metal complexes with N-heterocyclic carbenes containing 1,2,4-oxadiazole substituents have shown impressive potency and tumor selectivity, indicating the potential of such compounds in cancer therapy (Maftei, 2018). This area of research suggests that the target compound could be investigated for similar antitumor or anticancer applications.

Corrosion Inhibition

Research on imidazoline and its derivatives has shown these compounds to be effective corrosion inhibitors, suggesting a possible application of the target compound in protecting metals against corrosion in acidic media. The study of 1-(2-ethylamino)-2-methylimidazoline and related compounds has provided insights into their efficiency as corrosion inhibitors, with theoretical calculations supporting their reactivity and interaction with metal surfaces (Cruz et al., 2004).